Treatment of nonwoven polypropylene to increase adsorption of SARS-CoV-2 spike protein†
Materials Advances Pub Date: 2022-08-25 DOI: 10.1039/D2MA00614F
Abstract
The COVID-19 pandemic caused by the respiratory transmission of the SARS-CoV-2 virus has resulted in millions of deaths. While the production of a vaccine has greatly reduced mortality and hospitalization where available, lack of vaccine availability and mutations of the virus render masking a vital strategy for reducing the spread of disease. Increasing the efficacy of a mask to adsorb the virus has significant potential to reduce disease spread. Nonwoven polypropylene (PP) is used as a filtration layer in N-95 masks and other over the counter masks. To increase the adsorption of the virus, the nonwoven PP layer was treated with oxygen plasma, polyethylene glycol (PEG), and hyaluronic acid (HA). The treated materials were evaluated over one month and found to increase adsorption of the spike protein on the surface of the SARS-CoV-2 virion.
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Journal Nameļ¼Materials Advances
Research Products
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CAS no.: 102185-16-0
